Cas no 108811-61-6 (Furfuralacetone)

• Product Name: Furfuralacetone
• CAS No: 108811-61-6
• MF: C₈H₈O₂
• MW: 136.147922515869
• CID: 128175
• PubChem ID: 1549522
• Update Time: 2025-10-28

Furfuralacetone Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one,4-(2-furanyl)-, (3Z)-
• FURFURALACETONE
• (Z)-4-(2-Furanyl)-3-buten-2-one
• 3-Buten-2-one,4-(2-furanyl)-, (Z)-
• cis-1-(2-Furanyl)-1-buten-3-one
• (Z)-4-(furan-2-yl)but-3-en-2-one
• 3-Buten-2-one, 4-(2-furanyl)-, (3Z)- (9CI)
• 4-(2-furyl)-3-buten-2-one, predominantly cis
• 4-(2-FURYL)-3-BUTEN-2-ONE 95% CIS AND&
• 4-(2-Furyl)-3-buten-2-one, predominantly cis 95%
• 4-(2-FURYL)-3-BUTEN-2-ONE, 95%, PREDOMIN ANTLY CIS
• (3Z)-4-(furan-2-yl)but-3-en-2-one
• GBKGJMYPQZODMI-PLNGDYQASA-N
• 4-(2-Furanyl)-3-buten-2-one
• DTXSID201328344
• 2-(3-Oxobutenyl)furan
• Oramin Special GR
• 2-Furfurylideneacetone
• 2-Furalacetone
• 4-(2-Furyl)-3-buten-2-one, predominantly cis, 95%
• 1-(2-Furyl)but-2-en-3-one
• FEMA 2495
• beta -2-Furylideneacetone
• Furfuryl acetone
• CHEBI:178011
• 3-Buten-2-one, 4-(2-furyl)- (6CI,8CI)
• 1-(2-furanyl)-1-buten-3-one, cis
• (Z)-4-(uran-2-yl)but-3-en-2-one
• Furfurylideneacetone resin
• 4-(2-Furanyl)-3-Butene-2-one
• (3E)-4-(2-Furyl)-3-buten-2-one
• Oramin R
• 25398-39-4
• 108811-61-6
• trans-Furfurylideneacetone
• Furfuralacetone

• Inchi： 1S/C8H8O2/c1-7(9)4-5-8-3-2-6-10-8/h2-6H,1H3/b5-4-
• InChI Key： GBKGJMYPQZODMI-PLNGDYQASA-N
• SMILES： O1C=CC=C1/C=C\C(C)=O

Computed Properties

• Exact Mass: 136.05244
• Monoisotopic Mass: 136.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.4
• Topological Polar Surface Area: 30.2

Experimental Properties

• Color/Form: solid
• Density: 1.073
• Melting Point: 34-41 °C(lit.)
• Boiling Point: 102 to 104° F (NTP, 1992)
• Flash Point: 220 °F
• Refractive Index: n20/D 1.565(lit.)
• PSA: 30.21
• LogP: 1.88180
• Solubility: Not determined

Furfuralacetone Security Information

• WGK Germany：3
• Hazard Category Code： 22
• RTECS：EM9939000
• Hazardous Material Identification：
• Safety Term：WGK Germany 3RTECS EM9939000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on Furfuralacetone

Recent Advances in the Study of Furfuralacetone (108811-61-6) in Chemical Biology and Pharmaceutical Research

Furfuralacetone (CAS: 108811-61-6) is a compound of significant interest in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating biological pathways. This research brief aims to provide an overview of the latest findings related to Furfuralacetone, focusing on its chemical properties, biological activities, and therapeutic potential.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and characterization of Furfuralacetone derivatives, emphasizing their potential as anti-inflammatory agents. The researchers utilized a combination of computational modeling and in vitro assays to identify novel derivatives with enhanced bioactivity. The results demonstrated that certain modifications to the Furfuralacetone scaffold could significantly improve its binding affinity to inflammatory targets, such as cyclooxygenase-2 (COX-2).

In another recent investigation, Furfuralacetone was evaluated for its anticancer properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that Furfuralacetone derivatives exhibited promising cytotoxicity against various cancer cell lines, including breast and lung cancer. The mechanism of action was linked to the induction of apoptosis and inhibition of cell proliferation, suggesting its potential as a lead compound for anticancer drug development.

Furthermore, Furfuralacetone has been investigated for its role in antimicrobial applications. A 2023 paper in Antimicrobial Agents and Chemotherapy highlighted its efficacy against drug-resistant bacterial strains, such as methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that Furfuralacetone's ability to disrupt bacterial cell membranes could be harnessed to develop new antimicrobial agents with reduced resistance potential.

Beyond its therapeutic applications, Furfuralacetone has also been studied for its utility in chemical biology. A 2024 publication in Chemical Communications detailed its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. This application underscores its versatility as a tool for studying oxidative stress-related diseases and screening antioxidant compounds.

In conclusion, Furfuralacetone (108811-61-6) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its diverse biological activities and potential for structural modification make it a valuable scaffold for drug discovery. Future studies should focus on optimizing its pharmacokinetic properties and exploring its therapeutic efficacy in preclinical models to advance its clinical translation.